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Compound of Interest

Compound Name: Barium hydroxide monohydrate

Cat. No.: B1256788 Get Quote

An In-depth Technical Guide to Barium Hydroxide Monohydrate (CAS: 22326-55-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Barium hydroxide monohydrate
(CAS: 22326-55-2), detailing its physicochemical properties, safety and handling protocols,

significant applications, and relevant experimental methodologies.

Physicochemical Properties
Barium hydroxide monohydrate is a chemical compound with the formula Ba(OH)₂·H₂O.[1] It

is one of the principal compounds of barium and is commercially available, typically as a white

powder or crystalline solid.[1][2] This compound is known to be corrosive to metals and tissue.

[3][4][5]

Table 1: Physicochemical Data of Barium Hydroxide Monohydrate
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Property Value Source(s)

CAS Number 22326-55-2 [3][4]

Molecular Formula Ba(OH)₂·H₂O [1]

Molecular Weight 189.355 g/mol [3][6]

Appearance
White powder, crystals, or

chunks
[1][3][4][5][7]

Melting Point 78 °C (decomposes) [3][4]

Density 3.743 g/mL at 25 °C [3][4][7]

Solubility
Slightly soluble in water.[1][3]

[4][5]
[3][4]

Vapor Pressure 300 hPa at 78 °C [7]

pKb -2.02 [2]

Safety and Handling
Barium hydroxide monohydrate is classified as a hazardous substance and requires careful

handling.[8] It is harmful if swallowed or inhaled and causes severe skin burns and eye

damage.[9]

Table 2: GHS Hazard and Precautionary Information
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Category Code Statement Source(s)

Hazard H302 + H332
Harmful if swallowed

or if inhaled.

H314

Causes severe skin

burns and eye

damage.

[9][10]

Prevention P260

Do not breathe

dust/fume/gas/mist/va

pors/spray.

[9]

P270

Do not eat, drink or

smoke when using

this product.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[9][10]

Response P301 + P330 + P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[9]

P303 + P361 + P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.

[9][10]

P304 + P340 + P310

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

Immediately call a

POISON

CENTER/doctor.
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P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[9][10]

P310

Immediately call a

POISON

CENTER/doctor.

[10]

Storage P405 Store locked up. [9]

Disposal P501

Dispose of

contents/container to

an approved waste

disposal plant.

[11]

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[9][11]

Skin Contact: Immediately remove all contaminated clothing. Wash off with soap and plenty

of water. Consult a physician.[9]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Consult a physician.[9]

Applications in Research and Industry
Barium hydroxide monohydrate has diverse applications owing to its strong basicity and the

low solubility of its sulfate salt.
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Organic Synthesis: It is used as a strong base in various organic reactions, such as the

hydrolysis of esters and nitriles, and in aldol condensations.[2][12] It has been employed for

the decarboxylation of amino acids and in the preparation of compounds like cyclopentanone

and diacetone alcohol.[12]

Industrial Applications: It serves as a precursor to other barium compounds.[12] A primary

use is as an additive for lubricating oils for internal combustion engines.[13] It is also utilized

in water purification to remove sulfates, in the plastics industry as a stabilizer, and in the

manufacturing of glass and enamel.[3][4][13]

Analytical Chemistry: In the laboratory, it is used for the titration of weak acids, particularly

organic acids.[2][12] Its advantage over sodium hydroxide and potassium hydroxide is that

its aqueous solutions are guaranteed to be free of carbonate, as barium carbonate is

insoluble in water.[2][12] This prevents titration errors when using indicators like

phenolphthalein.[12]

Catalysis: It is widely used as a catalyst for the synthesis of phenolic resins.[13]

Experimental Protocols
Synthesis of Barium Hydroxide Monohydrate
Barium hydroxide monohydrate is typically prepared by the dehydration of barium hydroxide

octahydrate (Ba(OH)₂·8H₂O).[14] The octahydrate itself can be synthesized from barium oxide

(BaO) or barium carbonate.[2][12][15]

Method 1: Dehydration via Azeotropic Distillation

This method uses an organic solvent to form an azeotrope with water, facilitating its removal.

Materials: Barium hydroxide octahydrate (Ba(OH)₂·8H₂O), Benzene (or other suitable

organic solvents like cyclohexane or n-butyl chloride).[14][16]

Apparatus: A three-neck flask equipped with a stirrer, a thermometer, and a water separator

(e.g., Dean-Stark apparatus).[14][16]

Procedure:
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Add 300g of Ba(OH)₂·8H₂O crystals and 300 ml of benzene to the three-neck flask.[14][16]

Heat the mixture to reflux with continuous stirring.[14][16]

The evaporated water and benzene will collect in the water separator. The denser water is

periodically removed.

Continue the reflux for approximately 4.5 to 6 hours, or until the theoretical amount of

water (7 moles, approx. 126g) has been distilled out.[14]

The resulting product is a white powder of Barium hydroxide monohydrate.[14][16]

The product can be filtered and dried. The organic solvent can be recycled.[14]

Method 2: Preparation from Barium Carbonate

This protocol describes the synthesis of the octahydrate, which can then be dehydrated as

described above.

Materials: Barium carbonate (BaCO₃), powdered charcoal, powdered rosin, water.[15]

Apparatus: Mortar, crucible, gas furnace, porcelain dish, filtration apparatus.[15]

Procedure:

Thoroughly mix 99g of finely powdered barium carbonate, 10g of powdered charcoal, and

5g of powdered rosin in a mortar.[15]

Place the mixture in a crucible, press it down firmly, and cover with a layer of charcoal.[15]

Heat the covered crucible in a gas furnace at high temperature for 1 hour to produce

barium oxide (BaO).[15]

After cooling, cautiously add the resulting barium oxide to 400 ml of water in a porcelain

dish.[15]

Heat the mixture to boiling and filter the hot solution.[15]
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Allow the filtrate to cool slowly to room temperature and then to 0°C to crystallize barium

hydroxide octahydrate.[15]

The octahydrate crystals can then be dehydrated to the monohydrate form upon heating in

air.[12][15]

Analytical Protocol: Titration of a Weak Acid
This protocol outlines the use of barium hydroxide solution to determine the concentration of a

weak organic acid.

Reagents: Standardized barium hydroxide solution (clear, carbonate-free), weak organic acid

solution (e.g., acetic acid), phenolphthalein indicator.

Procedure:

Prepare a clear, saturated solution of barium hydroxide. Carefully decant or filter the

solution to ensure no solid barium carbonate is present. Standardize the solution against a

primary standard like potassium hydrogen phthalate (KHP).

Pipette a known volume of the weak organic acid solution into an Erlenmeyer flask.

Add 2-3 drops of phenolphthalein indicator to the acid solution.

Titrate the acid with the standardized barium hydroxide solution until the first permanent

faint pink color appears, indicating the endpoint.

Record the volume of barium hydroxide solution used.

Calculate the concentration of the weak acid using the stoichiometry of the neutralization

reaction: 2 RCOOH + Ba(OH)₂ → (RCOO)₂Ba + 2 H₂O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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